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Cat. No.: B3028136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclin-dependent kinase 8 (CDK8) is a key transcriptional regulator implicated in various

signaling pathways crucial for cell proliferation and differentiation. Its dysregulation is

associated with numerous cancers, making it a compelling target for therapeutic intervention.

This document provides detailed application notes and protocols for the use of Cdk8-IN-1, a

potent and selective inhibitor of CDK8 and its close homolog, CDK19.

It is important to note that the scientific literature and commercial suppliers may use the terms

"Cdk8-IN-1" and "CDK8/19-IN-1" to refer to different chemical entities. "Cdk8-IN-1" is

associated with the chemical formula C11H8F3N3O, while "CDK8/19-IN-1" corresponds to

C19H18N4O4S2.[1][2] This document will focus on the latter, a well-characterized dual inhibitor

of CDK8 and CDK19, hereafter referred to as Cdk8-IN-1 for consistency. This compound

exhibits potent, orally bioavailable, and selective inhibition of CDK8 and CDK19.[3][4]

Data Presentation
Cdk8-IN-1 Properties

Property Value Reference

Molecular Formula C19H18N4O4S2 [1][5]

Molecular Weight 430.5 g/mol [5]

CAS Number 1818427-07-4 [5]
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In Vitro Inhibitory Activity
Target IC50 / Kd Reference

CDK8 0.46 nM (IC50) [3][4]

CDK19 0.99 nM (IC50) [3][4]

CDK9 270 nM (IC50) [3][4]

CDK8 46 nM (Kd) [5]

CDK19 25 nM (Kd) [5]

In Vitro Cellular Activity (GI50)
Cell Type GI50 Range Reference

Colon, Multiple Myeloma, AML,

Lung Cancer Cells
0.43 - 2.5 nM [3][5]

Solution Preparation and Storage
Proper preparation and storage of Cdk8-IN-1 solutions are critical for maintaining its stability

and activity.

Solubility
Solvent Solubility Reference

DMSO ≥ 50 mg/mL [5]

Storage Conditions
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Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years

4°C 2 years [5]

In Solvent (DMSO) -80°C 1 year [5]

-20°C 1 month [4]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes.[6]

Experimental Protocols
Protocol 1: Preparation of Cdk8-IN-1 Stock Solution (10
mM in DMSO)

Weighing: Accurately weigh the required amount of Cdk8-IN-1 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.305 mg of Cdk8-IN-1 (Molecular

Weight = 430.5 g/mol ).

Dissolution: Add the appropriate volume of high-purity DMSO to the powder. Using the

example above, add 1 mL of DMSO.

Solubilization: Gently vortex or sonicate the solution until the compound is completely

dissolved. Ensure no visible particulates remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

appropriate vials. Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C

for short-term storage (up to 1 month).[4][5]

Experimental Workflow for Cdk8-IN-1 Solution Preparation
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Workflow for Preparing Cdk8-IN-1 Stock Solution

Start

Weigh Cdk8-IN-1 Powder

Add High-Purity DMSO

Vortex/Sonicate to Dissolve

Visually Inspect for Clarity

Particulates Present

Aliquot into Single-Use Vials

Clear Solution

Store at -80°C or -20°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.targetmol.com/compound/cdk8-19-in-1
https://www.medchemexpress.com/CDK8-19-IN-1.html
https://immunomart.com/wp-content/uploads/2024/03/CDK8-19-IN-1-DataSheet-MedChemExpress.pdf
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2018.00171/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2018.00171/full
https://www.benchchem.com/product/b3028136#cdk8-in-1-solution-preparation-and-storage
https://www.benchchem.com/product/b3028136#cdk8-in-1-solution-preparation-and-storage
https://www.benchchem.com/product/b3028136#cdk8-in-1-solution-preparation-and-storage
https://www.benchchem.com/product/b3028136#cdk8-in-1-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3028136?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

